Cas no 71340-69-7 (2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1))
71340-69-7 structure
Product Name:2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
CAS No:71340-69-7
MF:C4H6Cl2N4
MW:181.023237705231
CID:563894
PubChem ID:3054499
Update Time:2025-04-19
2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)
- 6-Chloro-2,4-pyrimidinediamine hydrochloride
- 6-chloropyrimidine-2,4-diamine,hydrochloride
- NS-4232
- 2,4-Pyrimidinediamine, 6-chloro-, monohydrochloride
- 71340-69-7
- DTXSID80221539
-
- Inchi: 1S/C4H5ClN4.ClH/c5-2-1-3(6)9-4(7)8-2;/h1H,(H4,6,7,8,9);1H
- InChI Key: YNJYNMKNCYRZJR-UHFFFAOYSA-N
- SMILES: ClC1=CC(N)=NC(N)=N1.Cl
Computed Properties
- Exact Mass: 179.99718
- Monoisotopic Mass: 179.996952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 98.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: nothing
- Topological Polar Surface Area: 77.8
Experimental Properties
- Boiling Point: 438.3°C at 760 mmHg
- Flash Point: 218.9°C
- PSA: 77.82
2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1) Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. Agricultural
71340-69-7 (2,4-Pyrimidinediamine,6-chloro-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk